Cas no 77803-55-5 (Acetic acid,2-[[3-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazol-5-yl]thio]-)
77803-55-5 structure
Product Name:Acetic acid,2-[[3-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazol-5-yl]thio]-
CAS No:77803-55-5
MF:C13H15N3O5S
MW:325.34030175209
CID:578561
PubChem ID:3060187
Update Time:2025-04-19
Acetic acid,2-[[3-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazol-5-yl]thio]- Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid,2-[[3-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazol-5-yl]thio]-
- 2-[[5-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazol-3-yl]sulfanyl]acetic acid
- 77803-55-5
- SCHEMBL14907788
- 5-(3,4,5-Trimetossifenil)-3-carbossimetiltio-4H-1,2,4-triazolo [Italian]
- 5-(3,4,5-Trimetossifenil)-3-carbossimetiltio-4H-1,2,4-triazolo
- CHEMBL3717146
- BRN 5352207
- Acetic acid, ((5-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazol-3-yl)thio)-
- DTXSID00228429
-
- Inchi: 1S/C13H15N3O5S/c1-19-8-4-7(5-9(20-2)11(8)21-3)12-14-13(16-15-12)22-6-10(17)18/h4-5H,6H2,1-3H3,(H,17,18)(H,14,15,16)
- InChI Key: IJKVCIZBPFDIKY-UHFFFAOYSA-N
- SMILES: S(CC(=O)O)C1=NNC(C2C=C(C(=C(C=2)OC)OC)OC)=N1
Computed Properties
- Exact Mass: 325.073
- Monoisotopic Mass: 325.073
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 362
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 132Ų
Experimental Properties
- Density: 1.46±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 161-162 ºC (ethanol )
- Boiling Point: 583.5°Cat760mmHg
- Flash Point: 306.7°C
- Refractive Index: 1.627
- Solubility: Very slightly soluble (0.49 g/l) (25 º C),
Acetic acid,2-[[3-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazol-5-yl]thio]- Related Literature
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Izumi Yamamoto,Gildas P. Deniau,Navnath Gavande,Mary Chebib,Graham A. R. Johnston,David O'Hagan Chem. Commun., 2011,47, 7956-7958
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Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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